Cas no 866591-28-8 (2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide structure
866591-28-8 structure
Product Name:2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
CAS No:866591-28-8
MF:C26H24N2O5S
MW:476.544165611267
CID:6229334
PubChem ID:2136683
Update Time:2025-10-21

2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
    • 866591-28-8
    • 2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
    • F1604-0334
    • 2-[3-(benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
    • 2-[6-ethyl-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl]-N-(3-methoxyphenyl)acetamide
    • AKOS001820563
    • Inchi: 1S/C26H24N2O5S/c1-3-18-12-13-23-22(14-18)26(30)24(34(31,32)21-10-5-4-6-11-21)16-28(23)17-25(29)27-19-8-7-9-20(15-19)33-2/h4-16H,3,17H2,1-2H3,(H,27,29)
    • InChI Key: QHZVIIJKUIJRHD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C(C2C=C(CC)C=CC=2N(CC(NC2C=CC=C(C=2)OC)=O)C=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 476.14059304g/mol
  • Monoisotopic Mass: 476.14059304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 874
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 101Ų

2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1604-0334-2μmol
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1604-0334-5μmol
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1604-0334-10μmol
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1604-0334-20μmol
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1604-0334-1mg
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1604-0334-2mg
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1604-0334-3mg
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1604-0334-4mg
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1604-0334-5mg
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1604-0334-10mg
2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
866591-28-8 90%+
10mg
$79.0 2023-05-17

2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Related Literature

Additional information on 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Recent Advances in the Study of 2-3-(Benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS: 866591-28-8)

The compound 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS: 866591-28-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of 866591-28-8, characterized by the benzenesulfonyl and methoxyphenyl moieties, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its inhibitory effects.

In vitro and in vivo experiments have demonstrated promising results, with 866591-28-8 exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been a focal point of recent investigations. These studies suggest that 866591-28-8 possesses favorable drug-like properties, making it a viable candidate for further development.

Despite these advancements, challenges remain in optimizing the compound's therapeutic index and minimizing potential off-target effects. Ongoing research is exploring structural modifications to enhance its potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide represents a promising avenue for drug discovery. Its unique chemical structure and biological activity underscore the importance of continued research to fully realize its therapeutic potential. Future studies should focus on addressing the current limitations and advancing the compound through the drug development pipeline.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD